Cas no 2172191-66-9 (tert-butyl 1-(fluorosulfonyl)methyl-2-oxa-7-azaspiro4.5decane-7-carboxylate)

• Product Name: tert-butyl 1-(fluorosulfonyl)methyl-2-oxa-7-azaspiro4.5decane-7-carboxylate
• CAS No: 2172191-66-9
• MF: C₁₄H₂₄FNO₅S
• MW: 337.407466888428
• CID: 6197373
• PubChem ID: 165744509
• Update Time: 2025-08-04

tert-butyl 1-(fluorosulfonyl)methyl-2-oxa-7-azaspiro4.5decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(fluorosulfonyl)methyl-2-oxa-7-azaspiro4.5decane-7-carboxylate
• EN300-1478950
• 2172191-66-9
• tert-butyl 1-[(fluorosulfonyl)methyl]-2-oxa-7-azaspiro[4.5]decane-7-carboxylate

• Inchi： 1S/C14H24FNO5S/c1-13(2,3)21-12(17)16-7-4-5-14(10-16)6-8-20-11(14)9-22(15,18)19/h11H,4-10H2,1-3H3
• InChI Key： GNVBZFCRAJSWIO-UHFFFAOYSA-N
• SMILES： S(CC1C2(CN(C(=O)OC(C)(C)C)CCC2)CCO1)(=O)(=O)F

Computed Properties

• Exact Mass: 337.13592220g/mol
• Monoisotopic Mass: 337.13592220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.3Ų

Additional information on tert-butyl 1-(fluorosulfonyl)methyl-2-oxa-7-azaspiro4.5decane-7-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 1-(Fluorosulfonyl)methyl-2-oxa-7-azaspiro[4.5]decane-7-carboxylate (CAS: 2172191-66-9)

The compound tert-butyl 1-(fluorosulfonyl)methyl-2-oxa-7-azaspiro[4.5]decane-7-carboxylate (CAS: 2172191-66-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. The presence of both a fluorosulfonyl group and a spirocyclic framework makes it a versatile intermediate for the synthesis of biologically active molecules.

Recent studies have focused on the synthetic routes and optimization of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted an efficient, scalable synthesis of tert-butyl 1-(fluorosulfonyl)methyl-2-oxa-7-azaspiro[4.5]decane-7-carboxylate, achieving high yields and purity. The authors employed a multi-step process involving the formation of the spirocyclic core followed by the introduction of the fluorosulfonyl group under controlled conditions. This method has been praised for its reproducibility and suitability for industrial-scale production.

In terms of applications, researchers have explored the use of this compound as a key intermediate in the development of novel protease inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the synthesis of potent inhibitors targeting viral proteases, with particular emphasis on its role in enhancing binding affinity and selectivity. The fluorosulfonyl group was found to participate in critical hydrogen bonding interactions with the active site residues of the target enzymes.

Furthermore, the compound's potential in radiopharmaceuticals has been investigated. A 2024 study in the European Journal of Medicinal Chemistry reported the successful incorporation of tert-butyl 1-(fluorosulfonyl)methyl-2-oxa-7-azaspiro[4.5]decane-7-carboxylate into fluorine-18 labeled tracers for positron emission tomography (PET) imaging. The spirocyclic structure provided enhanced metabolic stability, while the fluorosulfonyl group facilitated efficient radiolabeling, making it a valuable tool for diagnostic applications.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, potentially leading to new therapeutic and diagnostic tools.

In conclusion, tert-butyl 1-(fluorosulfonyl)methyl-2-oxa-7-azaspiro[4.5]decane-7-carboxylate represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and versatile applications underscore its importance in the development of novel bioactive compounds. Future research should focus on optimizing its properties and expanding its utility in drug discovery and diagnostic imaging.